![molecular formula C17H18N2O5S B7571686 5-[(3-Acetamidophenyl)sulfamoyl]-2,4-dimethylbenzoic acid](/img/structure/B7571686.png)
5-[(3-Acetamidophenyl)sulfamoyl]-2,4-dimethylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(3-Acetamidophenyl)sulfamoyl]-2,4-dimethylbenzoic acid, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that selectively inhibits cyclooxygenase-2 (COX-2) enzyme. It is used to treat pain, inflammation, and fever in various conditions such as arthritis, menstrual cramps, and acute pain. Celecoxib has gained attention in the scientific community due to its potential therapeutic applications beyond pain management.
Mechanism of Action
5-[(3-Acetamidophenyl)sulfamoyl]-2,4-dimethylbenzoic acid selectively inhibits COX-2 enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation. By inhibiting COX-2, this compound reduces pain and inflammation without affecting the production of prostaglandins that are necessary for normal physiological functions such as blood clotting and maintaining the integrity of the gastrointestinal tract.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It reduces pain and inflammation by inhibiting the production of prostaglandins. It also reduces fever by inhibiting the production of prostaglandins that cause fever. This compound has been found to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting angiogenesis in tumors. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[(3-Acetamidophenyl)sulfamoyl]-2,4-dimethylbenzoic acid in lab experiments include its selective inhibition of COX-2 enzyme, which allows for the study of the specific effects of COX-2 inhibition on various physiological processes. Additionally, this compound has been extensively studied and has a well-established safety profile.
The limitations of using this compound in lab experiments include its potential off-target effects on other enzymes and physiological processes. Additionally, this compound may not be suitable for all types of experiments due to its specific mechanism of action and potential interactions with other drugs or compounds.
Future Directions
For research include investigating the potential use of 5-[(3-Acetamidophenyl)sulfamoyl]-2,4-dimethylbenzoic acid in combination with other drugs or compounds to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanisms underlying the neuroprotective and anti-cancer effects of this compound.
Synthesis Methods
5-[(3-Acetamidophenyl)sulfamoyl]-2,4-dimethylbenzoic acid can be synthesized by a multi-step process involving the reaction of 4-chlorobenzoic acid with 2,6-dimethylphenol, followed by a sulfonamide reaction with 3-aminoacetophenone. The final step involves the acetylation of the amine group with acetic anhydride to obtain this compound.
Scientific Research Applications
5-[(3-Acetamidophenyl)sulfamoyl]-2,4-dimethylbenzoic acid has been extensively studied for its potential therapeutic applications beyond pain management. It has been shown to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells. This compound has been found to induce apoptosis (programmed cell death) in cancer cells by activating the caspase-3 pathway. It has also been shown to inhibit angiogenesis (the formation of new blood vessels) in tumors, thereby preventing their growth and spread.
This compound has also been studied for its potential use in the treatment of Alzheimer's disease. It has been found to reduce inflammation in the brain and improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.
Properties
IUPAC Name |
5-[(3-acetamidophenyl)sulfamoyl]-2,4-dimethylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O5S/c1-10-7-11(2)16(9-15(10)17(21)22)25(23,24)19-14-6-4-5-13(8-14)18-12(3)20/h4-9,19H,1-3H3,(H,18,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGPTVKFPHABSHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(=O)O)S(=O)(=O)NC2=CC=CC(=C2)NC(=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.